4-methoxy-N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-N-methylbenzenesulfonamide

• Molecular Formula: C21H27N3O5S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 4-methoxy-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-N-methylbenzenesulfonamide
• InChI: InChI=1S/C21H27N3O5S/c1-22(30(26,27)20-10-8-19(29-3)9-11-20)16-21(25)24-14-12-23(13-15-24)17-4-6-18(28-2)7-5-17/h4-11H,12-16H2,1-3H3
• InChI Key: CLOZQKFCCVAUJH-UHFFFAOYSA-N
• SMILES: CN(CC(=O)N1CCN(CC1)C2=CC=C(C=C2)OC)S(=O)(=O)C3=CC=C(C=C3)OC

Description

4-methoxy-N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-N-methylbenzenesulfonamide, also known as TAK-063, is a small molecule drug that belongs to the class of piperazine derivatives. It was first synthesized by Takeda Pharmaceutical Company Limited and is currently being studied for its potential use in treating cognitive disorders such as schizophrenia and Alzheimer's disease.

Mechanism of Action

4-methoxy-N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-N-methylbenzenesulfonamide is a selective antagonist of the dopamine D1 receptor, which is believed to play a key role in cognitive function. By blocking the activity of this receptor, 4-methoxy-N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-N-methylbenzenesulfonamide may improve cognitive function and reduce symptoms of cognitive disorders such as schizophrenia and Alzheimer's disease.
Biochemical and Physiological Effects
4-methoxy-N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-N-methylbenzenesulfonamide has been shown to have a number of biochemical and physiological effects. In animal models, it has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. It has also been shown to increase levels of acetylcholine, a neurotransmitter that is important for memory and learning.

Advantages and Limitations for Lab Experiments

One advantage of 4-methoxy-N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-N-methylbenzenesulfonamide is its selectivity for the dopamine D1 receptor, which may reduce the risk of side effects associated with non-selective dopamine receptor antagonists. However, one limitation of 4-methoxy-N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-N-methylbenzenesulfonamide is its relatively short half-life, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are a number of potential future directions for research on 4-methoxy-N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-N-methylbenzenesulfonamide. One area of interest is its potential use in combination with other drugs for the treatment of cognitive disorders. Another area of interest is its potential use in the treatment of other neurological disorders, such as Parkinson's disease and Huntington's disease. Additionally, further research is needed to better understand the long-term safety and efficacy of 4-methoxy-N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-N-methylbenzenesulfonamide in human subjects.

Synthesis Methods

The synthesis of 4-methoxy-N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-N-methylbenzenesulfonamide involves a multi-step process that begins with the reaction of 4-methoxybenzenesulfonyl chloride with N-methylpiperazine to form 4-methoxy-N-methylpiperazine benzenesulfonamide. This intermediate is then reacted with 4-methoxyphenylacetic acid to form the final product, 4-methoxy-N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-N-methylbenzenesulfonamide.

Scientific Research Applications

4-methoxy-N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-N-methylbenzenesulfonamide has been extensively studied for its potential use in treating cognitive disorders. In preclinical studies, it has been shown to improve cognitive function and reduce symptoms of schizophrenia in animal models. It has also been shown to improve memory and learning in rodent models of Alzheimer's disease.